Cas no 2228806-50-4 (2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal
• CAS No: 2228806-50-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6280671
• PubChem ID: 165656618
• Update Time: 2025-06-27

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal
• EN300-1755144
• 2228806-50-4

• Inchi： 1S/C11H15NO/c1-8(7-13)11-6-9-4-2-3-5-10(9)12-11/h6-8,12H,2-5H2,1H3
• InChI Key： HIOXXIBMOZVICP-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.9Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal

Introduction to 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal (CAS No. 2228806-50-4)

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228806-50-4, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a tetrahydro-1H-indole moiety in its structure imparts distinctive chemical and biological characteristics, making it a valuable candidate for further exploration.

The compound's molecular structure consists of a propanal group attached to a tetrahydro-1H-indole ring system. This configuration allows for diverse interactions with biological targets, which is crucial for its utility in pharmaceutical applications. The tetrahydro-1H-indole ring is known for its role in various bioactive molecules, including neurotransmitter analogs and anti-inflammatory agents. The aldehyde functionality at the 2-position of the tetrahydro-1H-indole ring enhances its reactivity, enabling further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of indole derivatives. The compound 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal has been studied for its possible role in modulating neurological pathways. Research indicates that derivatives of tetrahydro-1H-indole can interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. This interaction makes the compound a promising candidate for developing novel therapeutic agents targeting neurological disorders.

Moreover, the aldehyde group in the molecule provides a site for chemical modifications, allowing researchers to design more complex derivatives with enhanced biological activity. For instance, condensation reactions with various nucleophiles can yield imines or Schiff bases, which have been reported to exhibit significant pharmacological effects. These modifications can be tailored to optimize binding affinity and selectivity towards specific biological targets.

The synthesis of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to achieve high yields and purity. The synthesis process also necessitates careful consideration of solvents and reagents to minimize side reactions and ensure optimal product formation.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal. Molecular docking studies have been conducted to evaluate its potential binding interactions with enzymes and receptors relevant to neurological disorders. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

In addition to its pharmacological applications, 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal has shown promise in material science research. Its unique structural features make it a suitable candidate for developing organic semiconductors and liquid crystal materials. The compound's ability to form stable complexes with other molecules also opens up possibilities for applications in supramolecular chemistry and nanotechnology.

The safety profile of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal is another critical aspect that has been extensively studied. Preliminary toxicology assessments have indicated that the compound exhibits low toxicity at moderate concentrations. However, further studies are required to evaluate its long-term effects and potential side reactions under various conditions.

The future prospects of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal are promising as research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of this compound into viable drug candidates. Additionally, interdisciplinary approaches combining organic chemistry, biochemistry, and computational modeling will be crucial in optimizing its properties for clinical use.

In conclusion, 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanal (CAS No. 2228806-50-4) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses，the full potential of this compound is expected to be realized，leading to innovative treatments for various diseases.